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Compound of Interest

POTASSIUM CETYL
PHOSPHATE

Cat. No.: B1144163

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the core physicochemical properties of
potassium cetyl phosphate (PCP), an anionic surfactant widely utilized as a primary oil-in-
water (O/W) emulsifier in the pharmaceutical, cosmetic, and personal care industries.[1][2][3]
Its structural similarity to natural skin phospholipids confers high skin compatibility and
mildness, making it a preferred ingredient in formulations for sensitive skin and advanced drug
delivery systems.[1][4] This guide consolidates key quantitative data, details relevant
experimental methodologies, and visualizes fundamental processes to support research and
development activities.

Core Physicochemical Data

Potassium cetyl phosphate is the potassium salt of a complex mixture of phosphoric acid
esters of cetyl alcohol.[5] It typically appears as a white to beige, practically odorless powder.[4]
[6] The quantitative properties of potassium cetyl phosphate powder are summarized in the
tables below. Variations in reported values can be attributed to differences in analytical
methodologies, sample purity, and the specific ratio of mono- and di-ester forms in commercial
preparations.[4][7]

Table 1: Identification and Structural Properties
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Property Value Source(s)
Potassium hexadecyl

IUPAC Name [4]1(8]
hydrogen phosphate
17026-85-6, 19035-79-1,

CAS Number [2][41[6][8]
84861-79-0

Molecular Formula C16H34KO4P [4118119]

Molecular Weight 360.51 g/mol [41[8]

| Appearance | White to off-white or beige powder/granules [[4][6][10][11] |

Table 2: Thermodynamic and Physical Properties

Property Value Source(s)
. . 60 - 167°C (wide range
Melting Point [1][4][10][12][13][14]
reported)
Density / Specific Gravity 1.1 - 1.2 g/cm3 (at 20-25°C) [4][10][14]
Flash Point >110°C [4]
| Boiling Point | >200°C |[14] |
Table 3: Solubility and Solution Properties
Property Value Source(s)
Dispersible in hot water;
Solubility Profile soluble in ethanol and [4][6][10][13]
glycols; insoluble in oils.
. 18.6 mg/L at 20°C; 129.1 mg/L
Water Solubility [2][4]
at 25°C (est.)
pH (1% aqueous solution) 6.5-8.5 [4161112]
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| Log P (Octanol-Water) | 2.66 |[4] |

Table 4: Surfactant and Formulation Properties

Property Value Source(s)
Critical Micelle Conc. 0.1-0.5 mM (pH 4]
(CMC) dependent)
Surface Tension Reduction Approx. 40 mN/m [4]
HLB Value 10 - 14 (reported range) [6]119]
. 72 - 155 mg KOH/g (range
Acid Value [41[6][15]
reported)
Purity (by HPLC) >98.0% [10]
Max. Moisture Content <0.5% - 2.5% [6][10]

| Max. Heavy Metals | <10 ppm |[10] |

Experimental Protocols & Methodologies

The characterization of potassium cetyl phosphate involves a range of analytical techniques

to determine its identity, purity, and functional properties.

2.1 Synthesis The industrial synthesis of potassium cetyl phosphate is typically a two-step

process.[4][13] First, cetyl alcohol is reacted with a phosphorylating agent, such as

pyrophosphoric or polyphosphoric acid, at elevated temperatures (60-90°C) to form a mixture

of mono- and dicetyl phosphoric acid esters.[4][16] The resulting mixture is then neutralized

with potassium hydroxide to yield the final potassium salt.[4][13][14]
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Reactants

Phosphorylating Agent
Cetyl Alcohol (e.g., Pyrophosphoric Acid)

Esterification
(60-90°C)

Hydrolysis with water may follow

(Cetyl Phosphate Intermedlate) [Potassium Hydroxide (KOH)}

(Mono- and Di-esters)

Neutralization

Potassium Cetyl Phosphate Powder

Click to download full resolution via product page

Synthesis Pathway of Potassium Cetyl Phosphate.

2.2 Determination of Impurities Controlling impurities such as free cetyl alcohol and inorganic
phosphate is critical for product performance and stability.

* Free Cetyl Alcohol: Quantified using Gas Chromatography (GC) with Flame lonization
Detection (FID), as referenced in patent literature.[16]
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» Inorganic Phosphate: Determined by lon Chromatography (IC) with a conductivity detector.
[16][17] The sample is dissolved in a tetrahydrofuran/water mixture, sonicated, diluted, and
then analyzed.[16][17]

End: Quantify
Inorganic Phosphate

Add 90 mL THF/Water (70/30) Fill to 100 mL volume: Pipette 1 mL of solutior Dilute to volume A alyze triplica
and place in ultrason with THF/Water into 10 mL flask | with demineral lized water a lon Chr omal g phy(IC)

(0.259)

Click to download full resolution via product page

Workflow for Inorganic Phosphate Analysis.[16][17]

2.3 Determination of Surfactant Properties

« Critical Micelle Concentration (CMC): The CMC is a fundamental parameter indicating the
concentration at which surfactant molecules self-assemble into micelles.[18] While specific
methods for PCP are not detailed in the provided results, standard techniques include:

o Conductivity Method: Involves measuring the electrical conductivity of surfactant solutions
at varying concentrations. A distinct change in the slope of conductivity versus
concentration marks the CMC.[19]

o Fluorescence Polarization: Utilizes a fluorescent probe that exhibits different polarization
characteristics when in the agueous environment versus the hydrophobic micellar core. A
sharp change in polarization indicates micelle formation.[18]

e Acid Value: This parameter reflects the amount of free acidic species. It is determined by
titrating a solution of the sample (e.g., in an isopropanol/water mixture at 70°C) with a
standardized solution of a base, such as sodium hydroxide (NaOH) or potassium hydroxide
(KOH).[16][17]

Functional Role and Mechanism of Action

As an anionic O/W emulsifier, potassium cetyl phosphate stabilizes emulsions through two
primary mechanisms: the formation of a steric barrier and electrostatic repulsion.[4]
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o Adsorption at the Interface: The hydrophobic cetyl (C16) tail of the molecule embeds itself
into the oil droplet, while the hydrophilic potassium phosphate head group remains in the
continuous aqueous phase.[4]

» Electrostatic Repulsion: The phosphate groups impart a negative charge on the surface of
the oil droplets. This leads to electrostatic repulsion between adjacent droplets, preventing
them from coalescing and thereby ensuring the stability of the emulsion.[4]

 Liquid Crystal Formation: At higher concentrations, potassium cetyl phosphate can form
lamellar liquid crystalline structures that mimic the skin's natural lipid barrier.[4] This not only
enhances emulsion stability but also contributes to improved skin hydration and
biocompatibility.[1][4]

Mechanism of O/W Emulsion Stabilization.

This unique combination of properties makes potassium cetyl phosphate an exceptionally
versatile and robust emulsifier, suitable for stabilizing challenging formulations such as high-
SPF sunscreens and systems containing a broad range of active pharmaceutical ingredients.
[11][20][21] Its use can lead to emulsions with small particle sizes, which enhances stability
and provides a desirable aesthetic feel.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Potassium Cetyl Phosphate | Hostaphat® CK 100 | Cosmetic Ingredients Guide [ci.guide]
e 2. potassium cetyl phosphate, 84861-79-0 [thegoodscentscompany.com]

e 3. covalo.com [covalo.com]

e 4. Buy POTASSIUM CETYL PHOSPHATE | 17026-85-6 [smolecule.com]

e 5. Potassium cetyl phosphate - Descrizione [tiiips.com]

e 6. Potassium Cetyl Phosphate-Surfactants [mcbiotec.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.smolecule.com/products/s1797827
https://www.smolecule.com/products/s1797827
https://www.benchchem.com/product/b1144163?utm_src=pdf-body
https://www.smolecule.com/products/s1797827
https://ci.guide/extracellular-matrix-components/potassium-cetyl-phosphate
https://www.smolecule.com/products/s1797827
https://www.benchchem.com/product/b1144163?utm_src=pdf-body
https://www.dsm.com/content/dam/protected/personal-care/en_US/emulsifiers/emulsifiers_distributor/AMPHISOL-K_Formulation-Guidelines_2017-12.pdf
https://cdfsupplies.com/products/potassium-cetyl-phosphate
https://www.nbinno.com/article/surfactants/role-potassium-cetyl-phosphate-cosmetic-formulations-an
https://ci.guide/extracellular-matrix-components/potassium-cetyl-phosphate
https://www.benchchem.com/product/b1144163?utm_src=pdf-custom-synthesis
https://ci.guide/extracellular-matrix-components/potassium-cetyl-phosphate
https://www.thegoodscentscompany.com/data/rw1367491.html
https://covalo.com/ingredients/permalink/reb-tech-potassium-cetyl-phosphate
https://www.smolecule.com/products/s1797827
https://www.tiiips.com/m/tiiips/home?action=listReviews&reviewID=6924&oID=23074
http://www.mcbiotec.com/?t=view&id=88
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

7. EP4397667A1 - Improved sustainable process for preparation of phosphoric monoesters
and salts thereof - Google Patents [patents.google.com]

o 8. Potassium Cetyl Phosphate | C16H34KO4P | CID 23672321 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 9. Potassium Cetyl Phosphate [handomchemicals.com]

e 10. nbinno.com [nbinno.com]

e 11. dsm.com [dsm.com]

e 12. specialchem.com [specialchem.com]

e 13. chembk.com [chembk.com]

e 14. nanotrun.com [nanotrun.com]

e 15. sincerechemical.com [sincerechemical.com]

e 16. WO2018002073A1 - Topical compositions - Google Patents [patents.google.com]
o 17. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
o 18. agilent.com [agilent.com]

e 19. researchgate.net [researchgate.net]

o 20. cdfsupplies.com [cdfsupplies.com]

e 21. nbinno.com [nbinno.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties of Potassium Cetyl Phosphate Powder]. BenchChem, [2025].
[Online PDF]. Available at:
[https://www.benchchem.com/product/b1144163#physicochemical-properties-of-potassium-
cetyl-phosphate-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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